Cas no 7367-82-0 (trans-2-Octenoic acid ethyl ester)
7367-82-0 structure
Product Name:trans-2-Octenoic acid ethyl ester
CAS No:7367-82-0
MF:C10H18O2
MW:170.248723506927
MDL:MFCD00015287
CID:85899
PubChem ID:87574272
Update Time:2025-04-18
trans-2-Octenoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- ethyl trans-2-octenoate
- trans-2-Octenoic acid ethyl ester
- 2-Octenoic acid, ethyl ester, (E)-
- ethyl (E)-oct-2-enoate
-
- MDL: MFCD00015287
- Inchi: 1S/C10H18O2/c1-3-5-6-7-8-9-10(11)12-4-2/h8-9H,3-7H2,1-2H3/b9-8-
- InChI Key: AISZSTYLOVXFII-HJWRWDBZSA-N
- SMILES: CCCCC/C=C\C(OCC)=O
- BRN: 1702980
Computed Properties
- Exact Mass: 170.13074
- Monoisotopic Mass: 170.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.883 g/mL at 25 °C(lit.)
- Boiling Point: 69°C/15mmHg(lit.)
- Flash Point: 209 °F
- Refractive Index: n20/D 1.4410(lit.)
- PSA: 26.3
- LogP: 2.68600
- FEMA: 3643 | ETHYL TRANS-2-OCTENOATE
- Solubility: Insoluble in water
trans-2-Octenoic acid ethyl ester Security Information
- Prompt:warning
- Hazard Statement: H227
- Warning Statement: P210-P280-P370+P378-P403+P235-P501
- WGK Germany:3
- Safety Instruction: 24/25
- Safety Term:S24/25
trans-2-Octenoic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T231545-1g |
trans-2-Octenoic acid ethyl ester |
7367-82-0 | 1g |
$ 45.00 | 2022-06-03 | ||
| TRC | T231545-2.5g |
trans-2-Octenoic acid ethyl ester |
7367-82-0 | 2.5g |
$ 60.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CB295-5ml |
trans-2-Octenoic acid ethyl ester |
7367-82-0 | 96.0%(GC) | 5ml |
¥215.0 | 2022-06-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E13000-5g |
Ethyl (E)-oct-2-enoate |
7367-82-0 | 98% | 5g |
¥452.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E13000-25g |
Ethyl (E)-oct-2-enoate |
7367-82-0 | 98% | 25g |
¥1182.0 | 2023-09-08 | |
| abcr | AB116596-25 ml |
Ethyl trans-2-octenoate, 96%; . |
7367-82-0 | 96% | 25 ml |
€101.70 | 2024-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E859139-5g |
Ethyl Trans-2-Octenoate |
7367-82-0 | ≥98% | 5g |
¥137.70 | 2022-01-10 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W364304-SAMPLE-K |
trans-2-Octenoic acid ethyl ester |
7367-82-0 | ≥98%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W364304-100G-K |
trans-2-Octenoic acid ethyl ester |
7367-82-0 | ≥98%, FG | 100G |
985.18 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W364304-1KG-K |
trans-2-Octenoic acid ethyl ester |
7367-82-0 | ≥98%, FG | 1KG |
5809.07 | 2021-05-17 |
trans-2-Octenoic acid ethyl ester Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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